Cas no 1311854-62-2 (N-(1-cyanocyclobutyl)-2-(2-oxo-2-phenylethyl)sulfanylacetamide)

• Product Name: N-(1-cyanocyclobutyl)-2-(2-oxo-2-phenylethyl)sulfanylacetamide
• CAS No: 1311854-62-2
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 5790584
• PubChem ID: 53573817
• Update Time: 2025-11-01

N-(1-cyanocyclobutyl)-2-(2-oxo-2-phenylethyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26684595
• N-(1-cyanocyclobutyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]acetamide
• N-(1-cyanocyclobutyl)-2-phenacylsulfanylacetamide
• 1311854-62-2
• AKOS033001396
• Z1038407270
• N-(1-cyanocyclobutyl)-2-(2-oxo-2-phenylethyl)sulfanylacetamide

• Inchi： 1S/C15H16N2O2S/c16-11-15(7-4-8-15)17-14(19)10-20-9-13(18)12-5-2-1-3-6-12/h1-3,5-6H,4,7-10H2,(H,17,19)
• InChI Key： XSOLUHNBJKVUPG-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)CC(NC1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 288.09324893g/mol
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.3Ų

Additional information on N-(1-cyanocyclobutyl)-2-(2-oxo-2-phenylethyl)sulfanylacetamide

Compound CAS No. 1311854-62-2: N-(1-cyanocyclobutyl)-2-(2-oxo-2-phenylethyl)sulfanylacetamide

N-(1-cyanocyclobutyl)-2-(2-oxo-2-phenylethyl)sulfanylacetamide, identified by the CAS number 1311854-62-2, is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclobutane ring, which is substituted with a cyano group and connected to a sulfanylacetamide moiety. The presence of the phenylethyl group further enhances its structural complexity and potential biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have explored its ability to modulate various biological pathways, particularly those involved in inflammation and oxidative stress. The sulfanyl group in the molecule has been shown to exhibit antioxidant properties, making it a promising candidate for therapeutic applications in conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of N-(1-cyanocyclobutyl)-2-(2-oxo-2-phenylethyl)sulfanylacetamide involves a multi-step process that combines principles from both organic and medicinal chemistry. The key steps include the formation of the cyclobutane ring, the introduction of the cyano group, and the coupling of the sulfanylacetamide moiety. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of pharmacokinetics, this compound has demonstrated moderate bioavailability in preclinical studies. Its ability to cross cellular membranes suggests potential for targeting intracellular pathways. However, further research is needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

The structural uniqueness of N-(1-cyanocyclobutyl)-2-(2-oxo-2-phenylethyl)sulfanylacetamide also makes it an interesting subject for computational chemistry studies. Molecular docking simulations have revealed potential interactions with key enzymes involved in inflammatory responses, providing insights into its mechanism of action.

Despite its promising attributes, the compound's stability under various environmental conditions remains a critical area for investigation. Researchers are currently exploring methods to enhance its stability without compromising its biological activity. This could pave the way for its use in diverse applications, including as a component in pharmaceutical formulations or as a precursor for more complex molecules.

In conclusion, N-(1-cyanocyclobutyl)-2-(2-oxo-2-phenylethyl)sulfanylacetamide (CAS No. 1311854-62-2) represents a significant advancement in organic synthesis and drug discovery. Its unique structure and potential biological activities make it a valuable tool for researchers seeking innovative solutions in the field of medicinal chemistry.